Cas no 7188-89-8 (1H-Pyrazole, 5-methyl-1,3-diphenyl-)
7188-89-8 structure
Product Name:1H-Pyrazole, 5-methyl-1,3-diphenyl-
CAS No:7188-89-8
MF:C16H14N2
MW:234.295763492584
CID:544868
PubChem ID:899904
Update Time:2025-04-19
1H-Pyrazole, 5-methyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 5-methyl-1,3-diphenyl-
- 5-METHYL-1,3-DIPHENYL-1H-PYRAZOLE
- 5-methyl-1,3-diphenylpyrazole
- 1,3-diphenyl-5-methyl-1H-pyrazole
- 1,3-Diphenyl-5-methyl-pyrazol
- 1,3-diphenyl-5-methylpyrazole
- 1H-Pyrazole,5-methyl-1,3-diphenyl
- 5-Methyl-1,3-diphenylpyrazol
- 7188-89-8
- FT-0747806
- DTXSID50358482
- SCHEMBL5301151
-
- Inchi: 1S/C16H14N2/c1-13-12-16(14-8-4-2-5-9-14)17-18(13)15-10-6-3-7-11-15/h2-12H,1H3
- InChI Key: CJYSHDBQTCHBTF-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(C)=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 234.11600
- Monoisotopic Mass: 234.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82000
- LogP: 3.84770
1H-Pyrazole, 5-methyl-1,3-diphenyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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